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Compound of Interest

Compound Name:
3-(Benzyloxy)-N-methoxy-N-

methylbenzamide

CAS No.: 615558-47-9

Cat. No.: B3037797

Get Quote

A significant hurdle in organic synthesis is the reaction of highly nucleophilic organometallic

reagents, such as Grignard or organolithium reagents, with common acylating agents like acid

chlorides or esters. The ketone product formed in the initial step is often more reactive than the

starting material. This leads to a subsequent, undesired nucleophilic attack, resulting in the

formation of a tertiary alcohol. This "over-addition" plagues many synthetic routes, diminishing

the yield of the desired ketone and introducing purification challenges.[1][2]

The Weinreb Amide: An Elegant Solution
In 1981, Steven M. Weinreb and Steven Nahm introduced a transformative solution.[3][4][5] By

employing N-methoxy-N-methylamides as the acylating species, they demonstrated a

remarkable ability to cleanly synthesize ketones. The efficacy of the Weinreb amide is rooted in

the formation of a stable, chelated tetrahedral intermediate upon nucleophilic attack.[1][6]

Mechanism of Action: The Power of Chelation
The reaction of an organometallic reagent with a Weinreb amide proceeds through a

tetrahedral intermediate. Unlike the transient intermediates in other acylation reactions, this
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species is stabilized by the chelation of the metal cation between the carbonyl oxygen and the

methoxy oxygen of the amide.[1][7][8] This five-membered chelate is notably stable at low

temperatures and does not collapse to the ketone until subjected to an aqueous acidic workup.

[1] This inherent stability effectively halts the reaction sequence at the desired ketone stage,

preventing over-addition.[9][10]

Caption: Chelation stabilizes the tetrahedral intermediate, preventing over-addition.

Broad Synthetic Utility
The reliability of the Weinreb amide has led to its widespread adoption in a multitude of

synthetic transformations.

Ketone Synthesis
The primary application of Weinreb amides is the synthesis of ketones.[1][11] A diverse range

of nucleophiles are compatible with this methodology, including:

Organolithium reagents[12]

Grignard reagents[12]

Organocuprates

Enolates

This broad scope allows for the synthesis of a vast array of ketones, tolerating a wide variety of

other functional groups within the molecule.[1]

Aldehyde Synthesis
Weinreb amides can also be selectively reduced to aldehydes.[9][13] Mild reducing agents,

such as lithium aluminum hydride (LiAlH₄) or diisobutylaluminium hydride (DIBAL-H), cleanly

effect this transformation.[1][12][14] The reaction proceeds via a similar stable chelated

intermediate, which prevents over-reduction to the corresponding alcohol.[7][9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/Weinreb_ketone_synthesis
https://chemistry.stackexchange.com/questions/43446/why-does-the-reduction-of-a-weinreb-amide-give-an-aldehyde-instead-of-an-amine
https://www.youtube.com/watch?v=U3JjstxbNsE
https://en.wikipedia.org/wiki/Weinreb_ketone_synthesis
https://pubsapp.acs.org/subscribe/journals/ci/30/i12/html/12georg_box.html
https://www.researchgate.net/publication/341101787_Synthesis_of_Weinreb_and_their_Derivatives_A-Review
https://en.wikipedia.org/wiki/Weinreb_ketone_synthesis
https://www.organic-chemistry.org/namedreactions/weinreb-ketone-synthesis.shtm
https://www.tcichemicals.com/US/en/product/name_reaction/Weinreb_ketone_synthesis
https://www.tcichemicals.com/US/en/product/name_reaction/Weinreb_ketone_synthesis
https://en.wikipedia.org/wiki/Weinreb_ketone_synthesis
https://pubsapp.acs.org/subscribe/journals/ci/30/i12/html/12georg_box.html
https://myers.faculty.chemistry.harvard.edu/sites/g/files/omnuum7271/files/myers/files/5-reduction.pdf
https://en.wikipedia.org/wiki/Weinreb_ketone_synthesis
https://www.tcichemicals.com/US/en/product/name_reaction/Weinreb_ketone_synthesis
https://www.quimicaorganica.org/en/reactions/1704-weinreb-ketone-synthesis.html
https://chemistry.stackexchange.com/questions/43446/why-does-the-reduction-of-a-weinreb-amide-give-an-aldehyde-instead-of-an-amine
https://pubsapp.acs.org/subscribe/journals/ci/30/i12/html/12georg_box.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weinreb Amide

Reduction
(e.g., LiAlH₄, DIBAL-H)

Stable Chelated Intermediate

Aqueous Workup

Aldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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